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Compound of Interest

Compound Name: Dihydrobenzofuran

Cat. No.: B1216630

This guide provides essential safety, handling, and disposal protocols for Dihydrobenzofuran,
tailored for research and drug development professionals. Adherence to these procedures is
critical for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Hazard Information

Dihydrobenzofuran is a combustible liquid that may cause irritation to the eyes, skin, and
respiratory tract.[1][2] High concentrations of its vapor can lead to central nervous system
depression.[1] It is crucial to handle this chemical in a well-ventilated area and to use
appropriate personal protective equipment at all times.
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Hazard Type

Description

Health Hazards

May cause eye irritation, chemical conjunctivitis,
and corneal damage.[1] May cause skin

irritation and dermatitis.[1] Inhalation may irritate
the respiratory tract and high concentrations can
cause CNS depression.[1] Ingestion may lead to

gastrointestinal irritation.[1]

Fire Hazards

Combustible liquid.[1] Vapors are heavier than
air and can travel to an ignition source.[1]

Containers may explode when heated.[1]

Reactivity

Stable under normal conditions.[1] Incompatible
with strong oxidizing agents.[1] Hazardous
decomposition products include carbon

monoxide and carbon dioxide.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The following table outlines

the required equipment.
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Protection Type Specification Rationale

Wear tightly fitting safety )
) o ] Protects against splashes and
Eye/Face Protection goggles with side-shields or a

_ vapors.[5]
full-face shield.[2][3][4]

Chemical-resistant gloves
(nitrile or neoprene
recommended).[3][5] A fully

Skin Protection common route of chemical
buttoned lab coat, long pants,

Prevents skin absorption, a

exposure.[5]
and closed-toe shoes are

required.[3][6]

Work in a well-ventilated
chemical fume hood. If
exposure limits are exceeded o ) )
) ) ) Minimizes the inhalation of
Respiratory Protection or in case of emergency, use a
vapors.[5]
NIOSH-approved full-face
respirator with an organic

vapor cartridge.[3][6][7]

Operational Plan: Step-by-Step Handling Protocol

Strict adherence to a detailed operational protocol is essential for minimizing risk.

1. Preparation:

e Ensure a certified chemical fume hood is operational.

o Confirm that an eyewash station and a safety shower are accessible and functional.[1]
» Line the work surface with absorbent, disposable bench paper.

» Don all required PPE as specified in the table above.

o Keep the container of Dihydrobenzofuran tightly closed when not in use.[1][8]

2. During the Procedure:
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o Handle the chemical exclusively within the chemical fume hood to avoid vapor inhalation.[3]

» Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[3]

[8]

o Keep the chemical away from all sources of ignition, including heat, sparks, and open
flames.[1][8]

e Avoid direct contact with skin and eyes.[3]

» Eating, drinking, or smoking in the laboratory is strictly prohibited.[6]

3. Post-Procedure Cleanup:

o Decontaminate all surfaces and equipment that came into contact with the chemical.

» Carefully remove and dispose of contaminated PPE and bench paper as hazardous waste.
e Wash hands and forearms thoroughly with soap and water after completing the work.[1]

Emergency and First Aid Procedures

Immediate and appropriate action is critical in the event of an emergency.
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Exposure Route First Aid Measures

Move the individual to fresh air immediately. If
breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[1](6]

Immediately remove contaminated clothing.
Skin Contact Flush the affected skin with plenty of water for at

least 15 minutes. Seek medical aid.[1][6]

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact ) ) ]

the upper and lower eyelids. Seek immediate

medical attention.[1][6]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cupfuls of water or
Ingestion i i i
milk. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1][6]

Spill and Disposal Plan

Spill Containment and Cleanup: In the event of a spill, follow these steps:

Evacuate all non-essential personnel from the area.
e Remove all sources of ignition immediately.[1][3]
e Ensure adequate ventilation.[1]

» Wearing full PPE, cover the spill with an inert absorbent material such as sand, dry lime, or
soda ash.[1]

» Using spark-proof tools, collect the absorbed material and place it into a suitable, closed
container for disposal.[1][3]
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o For larger spills, contain the spillage and collect it with an electrically protected vacuum
cleaner or by wet-brushing.[8]

Waste Disposal: Chemical waste must be managed in compliance with all federal, state, and
local regulations.

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste under US EPA guidelines (40 CFR Parts 261.3).[1]

 All contaminated materials, including empty containers, absorbent materials, and disposable
PPE, should be collected in a designated, labeled hazardous waste container.[1][3]

» Empty containers may retain product residue and should be treated as hazardous.[1] Do not
cut, weld, or expose empty containers to heat or ignition sources.[1]

» Consult with your institution's environmental health and safety (EHS) office for specific
disposal procedures.

Physicochemical Data

The following table summarizes key quantitative data for Dihydrobenzofuran.

Property Value

Molecular Formula CsHsO

Molecular Weight 120.15 g/mol [1][7]

Appearance Clear, very slight yellow oily liquid[1][8]
Boiling Point 188 - 189 °C[1][71[8]

Melting Point -21 °C[8]

Density 1.065 g/mL at 25 °C[1][7][8]

Flash Point 67 °C (152.6 °F) - closed cup[7][8]
Solubility Immiscible in water; Soluble in alcohol[1][8]
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Experimental Workflow

No specific experimental protocols for the use of Dihydrobenzofuran were found in the
provided search results. The procedural guidance above outlines the mandatory safety and
handling workflow applicable to any laboratory procedure involving this chemical.
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Safe Handling Workflow for Dihydrobenzofuran

1. Preparation

l

Don Full PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

'

Prepare Workspace:
- Certified Fume Hood
- Eyewash/Shower Access
- Absorbent Liner

'

2. Handling

Execute Procedure:
- Inside Fume Hood

- Avoid Ignition Sources
- Use Spark-Proof Tools

3. Cleanup & Disposal

Decontaminate:
- Equipment
- Work Surfaces

Segregate Waste:
- Contaminated PPE
- Absorbent Materials
- Empty Containers

Use Spill Kit:

Administer First Aid - Absorb
(See Table) - Neutralize

- Collect

Personal Hygiene:
- Remove PPE
- Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dihydrobenzofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling and Disposal of Dihydrobenzofuran: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216630#personal-protective-equipment-for-
handling-dihydrobenzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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